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Compound of Interest

Compound Name: Tannagine

Cat. No.: B14760041 Get Quote

Disclaimer: The query for "Tannagine" did not yield a specific chemical. The following

information is for Tannic Acid (also known as Tannin), which is likely the intended substance. It

is crucial to always consult the specific Safety Data Sheet (SDS) for any chemical before

handling and disposal to ensure safe and compliant procedures.

Tannic acid is a polyphenol compound that is not classified as a hazardous substance

according to the Globally Harmonized System (GHS).[1] However, proper disposal is still

necessary to minimize environmental impact and maintain a safe laboratory environment.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, gloves, and a lab coat.[2] Work should be

conducted in a well-ventilated area, such as a fume hood, to avoid inhalation of any dust

particles.[2][3] In case of contact, follow these first-aid measures:

After inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention

if symptoms occur.[2]

In case of skin contact: Wash off with soap and plenty of water.[4]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a doctor.[4]
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If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a doctor.

Step-by-Step Disposal Procedures
Small Spills: For small spills of solid tannic acid, sweep up the material and place it into a

suitable, labeled container for disposal.[3] Avoid generating dust.[2][3] The area of the spill

can then be cleaned with water.

Waste Tannic Acid Solutions: For waste solutions of tannic acid, the disposal method

depends on local regulations and the concentration of the solution. While some sources

suggest that very dilute, neutralized solutions may be suitable for drain disposal with copious

amounts of water, it is best practice to collect all chemical waste for proper disposal by a

licensed waste disposal company.[5][6][7]

Contaminated Materials: Any materials, such as paper towels or PPE, that are contaminated

with tannic acid should be collected in a sealed bag and disposed of as chemical waste.

Container Disposal: Empty containers should be rinsed thoroughly with water before being

discarded or recycled. The rinse water should be collected as chemical waste.

Data Presentation: Properties of Tannic Acid
Property Value Source

Appearance
Yellowish-brown to light brown

powder
[2]

Molecular Formula C76H52O46 [2]

Molecular Weight 1701.20 g/mol [2]

pH 3.5 (100 g/L at 20°C) [2]

Melting Point >200 °C [2]

Solubility Soluble in water [2]
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The disposal procedures outlined above are based on standard laboratory safety protocols for

non-hazardous chemical waste. Specific experimental protocols that generate tannic acid

waste should include a final step for waste collection in a designated, labeled waste container.
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Caption: Workflow for the proper disposal of Tannic Acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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